Cas no 1190312-64-1 (methyl 3-bromo-1H-pyrrolo3,2-bpyridine-6-carboxylate)

• Product Name: methyl 3-bromo-1H-pyrrolo3,2-bpyridine-6-carboxylate
• CAS No: 1190312-64-1
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD12963059
• CID: 2855810
• PubChem ID: 53412551
• Update Time: 2024-11-03

methyl 3-bromo-1H-pyrrolo3,2-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-1H-pyrrolo[3,2-b]pyridine-6-carboxylate
• 3-BROMO-4-AZAINDOLE-6-CARBOXYLIC ACID METHYL ESTER
• D83437
• 1H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid, 3-bromo-, methyl ester
• methyl 3-bromo-1H-pyrrolo3,2-bpyridine-6-carboxylate
• SCHEMBL13386939
• 1190312-64-1
• CS-0130998
• MFCD12963059
• AKOS027424185
• methyl3-bromo-1H-pyrrolo[3,2-b]pyridine-6-carboxylate
• LDGVRYPZAQTQPW-UHFFFAOYSA-N
• DB-172049
• EN300-3250904
• BS-14456
• Z1269191293

• MDL： MFCD12963059
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)5-2-7-8(12-3-5)6(10)4-11-7/h2-4,11H,1H3
• InChI Key： LDGVRYPZAQTQPW-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(C(=O)OC)C=NC=21

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55